4'-(1,1,2,2-Tetrafluoroethoxy)acetophenone

• IUPAC Name: 1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]ethanone
• InChI: InChI=1S/C10H8F4O2/c1-6(15)7-2-4-8(5-3-7)16-10(13,14)9(11)12/h2-5,9H,1H3
• InChI Key: NTVMTPUVGLCMQE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OC(C(F)F)(F)F
• Molecular Formula: C10H8F4O2
• DSSTOX Substance ID: DTXSID30603503
• Molecular Weight: 236.16 g/mol
• CAS RN: 101975-15-9

Description

Synthesis Analysis

The synthesis of fluorinated acetophenones, including compounds similar to 4'-(1,1,2,2-Tetrafluoroethoxy)acetophenone, typically involves cross-coupling reactions such as the Suzuki cross-coupling. For example, 4-(2',4'-difluorophenyl)acetophenone was synthesized from 2',4'-difluorophenylboronic acid and 4-bromoacetophenone via the Suzuki cross-coupling mediated by a ligand-free Pd(II) complex, achieving a high yield of 98.7% at 35 ℃ over a reaction time of 20 min (Deng Ji-hua, 2008). These methodologies highlight the efficiency and versatility of cross-coupling reactions in synthesizing fluorinated acetophenones.

Molecular Structure Analysis

Molecular structure analysis of fluorinated compounds often involves techniques such as single crystal X-ray diffraction, which provides detailed information on molecular geometry and crystal packing. The structural characterization of similar fluorinated compounds has shown complex molecular arrangements and interaction patterns, indicating the significant influence of fluorination on molecular structure and stability. For example, compounds with complex fluorinated structures have been analyzed to reveal detailed geometric configurations and intermolecular interactions, showcasing the intricate nature of these molecules (Fabrice Pointillart et al., 2009).

Chemical Reactions and Properties

Fluorinated acetophenones participate in various chemical reactions, demonstrating unique reactivity due to the presence of fluorine atoms. Electrophilic and nucleophilic fluorination are common reactions, leading to the synthesis of para-substituted α-fluoroacetophenones with varying yields depending on the electronic properties of the substituents (Erik Fuglseth et al., 2008). These reactions underscore the versatility of fluorinated acetophenones in organic synthesis.

Scientific Research Applications

• Organic Synthesis

  • This compound is often used as a building block in organic synthesis. The specific applications can vary widely, but it’s typically used in the synthesis of other organic compounds. The methods of application would involve various chemical reactions under controlled conditions.

• Pharmaceuticals

  • Compounds like this can be used in the synthesis of pharmaceuticals. The exact methods of application would depend on the specific drug being synthesized.

• Pesticides

  • There’s a report of this compound being used as a key intermediate in the synthesis of hexaflumuron, a pesticide.

• Synthesis of 3,5-Dichloro-4-(1,1,2,2-Tetrafluoroethoxy)aniline

  • This compound can be used as a key intermediate in the synthesis of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. .

• Synthesis of Hexaflumuron

  • 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, which can be synthesized from “4’-(1,1,2,2-Tetrafluoroethoxy)acetophenone”, is a key intermediate of hexaflumuron. Hexaflumuron is a type of benzoylphenylurea insecticide that can inhibit the synthesis of chitin of target pests and cause their death or infertility.